Cas no 687568-85-0 (2-Benzofurancarboxamide,5-[(diethylamino)sulfonyl]-3-methyl-N-(phenylmethyl)-)

• Product name: 2-Benzofurancarboxamide,5-[(diethylamino)sulfonyl]-3-methyl-N-(phenylmethyl)-
• CAS No: 687568-85-0
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 1735166
• PubChem ID: 15992590

2-Benzofurancarboxamide,5-[(diethylamino)sulfonyl]-3-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide,5-[(diethylamino)sulfonyl]-3-methyl-N-(phenylmethyl)-
• 687568-85-0
• SCHEMBL10260134
• EU-0022365
• WAY-327368
• N-Benzyl-5-(N,N-diethylsulfamoyl)-3-methylbenzofuran-2-carboxamide

• Inchi： InChI=1S/C21H24N2O4S/c1-4-23(5-2)28(25,26)17-11-12-19-18(13-17)15(3)20(27-19)21(24)22-14-16-9-7-6-8-10-16/h6-13H,4-5,14H2,1-3H3,(H,22,24)
• InChI Key： ZKPLGBZTWAHIAB-UHFFFAOYSA-N
• SMILES： CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)OC(=C2C)C(=O)NCC3=CC=CC=C3

Computed Properties

• Exact Mass: 400.14582
• Monoisotopic Mass: 400.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 79.62